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Compound of Interest

Compound Name: H-Val-Gln-OH

Cat. No.: B1365513 Get Quote

An In-depth Technical Guide to H-Val-Gln-OH

This technical guide provides a detailed overview of the physicochemical properties of the

dipeptide H-Val-Gln-OH, also known as Valyl-glutamine. The information is tailored for

researchers, scientists, and professionals involved in drug development and other scientific

endeavors where precise molecular data is essential.

Core Molecular Data
The fundamental characteristics of H-Val-Gln-OH are summarized below. This data is critical

for experimental design, analytical characterization, and computational modeling.

Physicochemical Properties of H-Val-Gln-OH
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Property Value Source

Molecular Formula C₁₀H₁₉N₃O₄ [1][2]

Molecular Weight 245.28 g/mol [1][2]

IUPAC Name

(2S)-5-amino-2-[[(2S)-2-amino-

3-methylbutanoyl]amino]-5-

oxopentanoic acid

[1]

CAS Number 42854-54-6

Synonyms

Val-Gln, Valylglutamine, L-

valyl-L-glutamine, VQ

dipeptide

Physical Description Solid

LogP -3.65 (Extrapolated)

Molecular Structure and Composition
H-Val-Gln-OH is a dipeptide composed of two amino acid residues, L-valine and L-glutamine,

linked by a peptide bond. Understanding this fundamental structure is key to comprehending its

biological function and chemical reactivity.
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Diagram illustrating the composition of H-Val-Gln-OH.

Further Research and Applications
As a dipeptide, H-Val-Gln-OH is of interest in various research areas, including its role as a

metabolite. Its constituent amino acids, L-valine and L-glutamine, are fundamental components

in protein biosynthesis. L-glutamine, in particular, plays a crucial role in cellular metabolism,

including nucleotide synthesis and maintaining redox balance. The specific biological activities

and potential therapeutic applications of the H-Val-Gln-OH dipeptide itself are subjects for

ongoing scientific investigation.

Further in-depth analysis would require detailed experimental protocols for synthesis,

purification, and biological assays, which are beyond the scope of this initial technical data

sheet but can be developed based on specific research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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